A rapid method for the separation of chlorinated pesticides such as the dichlorodiphenyltrichloroethane (DDT) group and dieldrin from polychlorinated biphenyls by porous deactivated silica gel column chromatography is described. The complete separation and quantitative recoveries obtained allow a correct determination of these compounds. This procedure is helpful in multi-pesticide residue analysis.

Microwave-assisted pre-treatments for the determination of Cr in plants are compared with classical wet-ashing procedures using open attacks in sand-baths. Four certified plant reference materials were analysed: pine needles (NIST SRM 1575), rye grass (BCR CRM 281), beech leaves (BCR CRM 100) and an aquatic plant (Trapa natans) (BCR CRM 596). The use of acidic procedures with HClO4 or H2SO4 yielded different Cr results for these materials when classical wet-ashing procedures were used, as the use of HClO4 caused losses of volatile chromium compounds. The shorter time of analysis required (60 min) in open-focused microwave-assisted attack allows the use of HClO4 for obtaining results very close to the certified values for CRM plant materials. This type of microwave digestion also led to good reproducibility values with relative standard deviations between 5 and 10%.

A novel electrochemiluminescence (ECL) closed bipolar electrode (BPE) chip was designed based on a hybridization chain reaction (HCR)-induced ECL amplification strategy for the detection of both DNA and H2O2. Without the utilization of a patterned ITO bipolar electrode (BPE), this chip platform consisted of an ITO glass coated with two layers of PDMS slices. The ITO cathode was modified with Au nanoparticles for further functionalization of biomolecules, which could also amplify the ECL signal at the anode of the BPE. Based on the specific hybridization and hybridization chain reaction (HCR), DNA sequences were greatly extended, leading to a significant increase in the resistance of the cathode. The reduction of H2O2 was inhibited on the cathode of the BPE, resulting in a quenching effect on the ECL intensity on the anode of the BPE. The designed biosensor displayed a satisfactory linear relationship for the detection of both DNA and H2O2. Therefore, the biosensor could not only be employed for DNA assays but also used in enzyme reactions based on the generation of H2O2.

Malignant melanoma is regarded as the most aggressive form of skin cancer, and is responsible for most death caused by skin cancer. BRAF mutations occur in approximately 40–50% of melanomas, with V600E being the most common mutation. Testing for BRAF mutations and targeted therapy have markedly improved long-term survival for patients with BRAF-mutated melanoma. Here, we report two aptamers, CH1 and CH5 generated by Cell-SELEX, against BRAF V600E-mutated human melanoma cells A375. The two aptamers exhibited high affinity to target cells with low dissociation constants (Kd) in the nanomolar range. Furthermore, the binding of two aptamers to target cells was independent of incubation temperature, and their molecular targets were demonstrated to be membrane proteins on the cell surface. We also demonstrated that aptamer CH1 was able to bind to metastatic colorectal cancer cells harboring BRAF V600E mutation, indicating a relationship between aptamer CH1 and BRAF V600E-related metastatic cancer. Owing to the structure stability and high selectivity to BRAF V600E-mutated targeting cells, aptamer CH1 holds great potential as a molecular probe for the detection of BRAF V600E-mutated metastatic melanoma.

The extraction of chromium from aquatic sediments by using boiling nitric-perchloric acid was studied. The amount of chromium extracted was found to depend upon the time that heating was continued after the nitric acid had boiled off and to decrease significantly with prolonged heating. The decrease was shown to be due to adsorption on to the silica residue, as the lost chromium could be recovered by digestion of the residue with hydrofluoric acid. An extraction procedure in which the time of heating in perchloric acid was carefully controlled gave satisfactory precision for the determination of chromium, zinc, copper, lead and cadmium, as well as adequate recoveries of added amounts of these metals.

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Monitoring of freshwater and groundwater is routinely performed to control the level of contamination by a wide variety of trace and major constituents, including nitrates. In order to verify the quality of such determinations, the Standards, Measurements and Testing Programme (formerly BCR) has started a project, the first step of which was to evaluate the performance of European laboratories in an interlaboratory study and the second phase was a certification campaign of nitrate in two artificial freshwater samples. This paper presents an overview of the results of the interlaboratory evaluation and gives details of the preparation of the candidate certified reference materials (CRMs), the verification of their homogeneity and stability, the techniques used in the certification and the certified values. Two CRMs were produced: CRM 479 containing a low nitrate content (214 ± 4 µmol kg–1 or 13.3 ± 0.3 mg kg–1) and CRM 480 containing a high nitrate content (885 ± 13 µmol kg–1 or 54.9 ± 0.8 mg kg–1).

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A graphical abstract is available for this content

A major limiting factor in stem cell therapy is the accurate identification of the differentiation state of cells destined for transplantation. This study aimed to evaluate the potential of synchrotron radiation Fourier transform infrared (SR-FTIR) microspectroscopy as a novel technique to probe the differentiation state of human mesenchymal stem cells (hMSCs) to chondrocytes over a period of 7, 14 and 21 days of induction. The chondrogenic markers were determined using reverse transcription polymerase chain reaction, histology and immunohistochemistry. The changes of average spectra located near 1338–1230 and 1175–960 cm−1 indicated increased levels of collagen and aggrecan, respectively, in chondrocyte-induced hMSCs compared with control cells. Classification of independent test spectra using partial least squares discriminant analysis (PLS-DA) could distinguish control and chondrocyte-induced cells with 100% accuracy. We conclude that the SR-FTIR microspectroscopy technique is sensitive for monitoring the differentiation state of stem cells under chondrogenic induction particularly at an early stage. It provides biochemical information that is complimentary to that obtained from conventional techniques, and may give more unambiguous results particularly at the very early stage of cellular differentiation. In addition, the spectroscopic approach is more straightforward, non-destructive and requires less sample preparation compared with the conventional methodologies.